4-(Bromomethyl)-2-chloro-3-methylbenzonitrile

• Molecular Formula: C9H7BrClN
• Molecular Weight: 244.51 g/mol
• IUPAC Name: 4-(bromomethyl)-2-chloro-3-methylbenzonitrile
• InChI: InChI=1S/C9H7BrClN/c1-6-7(4-10)2-3-8(5-12)9(6)11/h2-3H,4H2,1H3
• InChI Key: BIPSUKMSQQMYEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)C#N)CBr

Description

4-(Bromomethyl)-2-chloro-3-methylbenzonitrile is a useful research compound. Its molecular formula is C9H7BrClN and its molecular weight is 244.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of compound 7B (700 mg, 3.9 mmol) in CH2Cl2 (15 mL) was added PBr3 (5.8 mL, 5.8 mmol, 1N in CH2Cl2) at −15° C., and stirred at −15° C. for 3 hr. The reaction was slowly quenched with saturated NaHCO3 solution at −15° C. The organic layer was separated, dried over MgSO4, and concentrated. Purification by silica gel chromatography (0-10% EtOAc in hexanes) provide the title compound (270 mg) as a white powder.